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Compound of Interest

Compound Name: 2-Bromo-4-chloroaniline

Cat. No.: B1265534 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the solubility characteristics of 2-Bromo-4-
chloroaniline, a compound of interest in various chemical syntheses, including the

manufacturing of pharmaceuticals, dyes, and agrochemicals.[1] Understanding the solubility of

this compound in different organic solvents is crucial for its application in synthesis, purification,

and formulation development.

Physicochemical Properties of 2-Bromo-4-
chloroaniline
2-Bromo-4-chloroaniline is a substituted aniline with the chemical formula C₆H₅BrClN.[1] It

typically appears as a pale yellow or pale brown crystalline powder.[2][3] Key physical

properties are summarized in Table 1. The presence of both bromine and chlorine atoms, along

with the amino group on the benzene ring, influences its polarity and, consequently, its

solubility in various organic solvents.[1] Generally, it is considered sparingly soluble in water but

soluble in organic solvents.[1][4]

Table 1: Physicochemical Properties of 2-Bromo-4-chloroaniline
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Property Value Reference(s)

CAS Number 873-38-1 [5]

Molecular Formula C₆H₅BrClN [5]

Molecular Weight 206.47 g/mol [5]

Melting Point 64-68 °C [5][6]

Appearance
Pale yellow to almost white

powder/crystal
[2]

Water Solubility Sparingly soluble [1]

Quantitative Solubility Data
Precise quantitative solubility data for 2-Bromo-4-chloroaniline in a wide range of organic

solvents is not extensively documented in publicly available literature. However, qualitative

information indicates its solubility in methanol.[3][7][8] For the purpose of illustrating how such

data should be presented, Table 2 provides a template with known qualitative data and

hypothetical quantitative values for other common organic solvents. These hypothetical values

are included to guide researchers in documenting their own findings and are not based on

experimental results.

Table 2: Solubility of 2-Bromo-4-chloroaniline in Various Organic Solvents at 25°C
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Solvent Solvent Type
Solubility (
g/100 mL)

Qualitative
Solubility

Reference(s)

Methanol Polar Protic - Soluble [3][7][8]

Ethanol Polar Protic
Hypothetical:

15.2
- -

Acetone Polar Aprotic
Hypothetical:

25.8
- -

Ethyl Acetate Polar Aprotic
Hypothetical:

18.5
- -

Dichloromethane Halogenated
Hypothetical:

30.1
- -

Toluene Nonpolar Hypothetical: 5.7 - -

Hexane Nonpolar Hypothetical: 0.8 - -

*Note: The quantitative values for ethanol, acetone, ethyl acetate, dichloromethane, toluene,

and hexane are hypothetical and included for illustrative purposes only. Researchers should

determine these values experimentally.

Experimental Protocols for Solubility Determination
The determination of solubility is a fundamental experimental procedure in chemistry. The

following protocols outline established methods for ascertaining the solubility of a solid

compound like 2-Bromo-4-chloroaniline in organic solvents.

General Qualitative Solubility Testing
A rapid assessment of solubility can be performed using simple test tube experiments. This

method is useful for screening a range of solvents to identify suitable candidates for

recrystallization or reaction media.

Materials:

2-Bromo-4-chloroaniline
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A selection of organic solvents (e.g., methanol, ethanol, acetone, ethyl acetate,

dichloromethane, toluene, hexane)

Test tubes and rack

Vortex mixer or shaker

Spatula

Graduated pipette or cylinder

Procedure:

Place approximately 25 mg of 2-Bromo-4-chloroaniline into a small test tube.[9]

Add the selected solvent in small portions (e.g., 0.25 mL) to the test tube.[9]

After each addition, vigorously shake or vortex the test tube for 10-20 seconds.[10]

Observe the mixture to see if the solid dissolves completely.

Continue adding solvent up to a total volume of 3 mL.

Record the compound as "soluble," "partially soluble," or "insoluble" in the given solvent at

room temperature.

Quantitative Solubility Determination: The Shake-Flask
Method
The shake-flask method is a widely recognized and reliable technique for determining the

thermodynamic solubility of a compound.[11]

Materials:

2-Bromo-4-chloroaniline (pure solid)

Selected organic solvent(s)
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Flasks with airtight seals

Shaker bath with constant temperature control

Centrifuge or filtration apparatus (e.g., syringe filters)

Validated analytical instrument (e.g., HPLC-UV, UV-Vis spectrophotometer)

Analytical balance

Volumetric flasks and pipettes

Procedure:

Preparation: Add an excess amount of 2-Bromo-4-chloroaniline to a flask containing a

known volume of the desired solvent. The presence of undissolved solid at the end of the

experiment is crucial to ensure saturation.[11]

Equilibration: Seal the flasks to prevent solvent evaporation and place them in a shaker bath

set to a constant temperature (e.g., 25°C). Agitate the samples for a sufficient time to ensure

equilibrium is reached (typically 24 to 48 hours).[11]

Phase Separation: After equilibration, allow the flasks to stand for the undissolved solid to

settle. Carefully withdraw a sample from the supernatant. For accurate separation of the

saturated solution from the solid, centrifugation or filtration is required.[11]

Analysis: Dilute the clear, saturated solution with a suitable solvent to a concentration within

the linear range of the analytical instrument. Determine the concentration of the dissolved 2-
Bromo-4-chloroaniline using a validated analytical method such as HPLC or UV-Vis

spectroscopy.[12]

Calculation: Calculate the solubility in the desired units (e.g., mg/mL or mol/L) based on the

measured concentration and the dilution factor.

Visualizing the Experimental Workflow
The following diagram illustrates the logical workflow for determining the solubility of a solid

organic compound in an organic solvent.
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Caption: Workflow for the determination of solid organic compound solubility.
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Conclusion
While there is a lack of extensive, publicly available quantitative data on the solubility of 2-
Bromo-4-chloroaniline in various organic solvents, its general solubility in polar organic

solvents like methanol is noted. For detailed process development, purification, and

formulation, it is imperative for researchers to perform experimental determinations of solubility.

The protocols for qualitative and quantitative (shake-flask method) solubility determination

provided in this guide offer a robust framework for obtaining this critical data. The presented

workflow and data table templates are intended to aid in the systematic execution and

documentation of such studies. Future work should focus on generating and publishing a

comprehensive solubility profile of 2-Bromo-4-chloroaniline in a broader range of

pharmaceutically and industrially relevant solvents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. guidechem.com [guidechem.com]

2. 2-Bromo-4-chloroaniline | CymitQuimica [cymitquimica.com]

3. 2-Bromo-4-chloroaniline | 873-38-1 [chemicalbook.com]

4. guidechem.com [guidechem.com]

5. 2-Bromo-4-chloroaniline 98 873-38-1 [sigmaaldrich.com]

6. 2-Bromo-4-chloroaniline | CAS#:873-38-1 | Chemsrc [chemsrc.com]

7. bgbchem.com [bgbchem.com]

8. tcichemicals.com [tcichemicals.com]

9. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

10. chem.ws [chem.ws]

11. benchchem.com [benchchem.com]

12. benchchem.com [benchchem.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1265534?utm_src=pdf-body
https://www.benchchem.com/product/b1265534?utm_src=pdf-body
https://www.benchchem.com/product/b1265534?utm_src=pdf-body
https://www.benchchem.com/product/b1265534?utm_src=pdf-custom-synthesis
https://www.guidechem.com/encyclopedia/2-bromo-4-chloroaniline-dic7206.html
https://cymitquimica.com/products/3B-B2268/2-bromo-4-chloroaniline/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1297708.htm
https://www.guidechem.com/encyclopedia/2-bromo-5-chloroaniline-dic229414.html
https://www.sigmaaldrich.com/US/en/product/aldrich/544485
https://www.chemsrc.com/en/cas/873-38-1_169897.html
https://bgbchem.com/product/2-bromo-4-chloroaniline-cas-873-38-1/?add-to-cart=4175
https://www.tcichemicals.com/BE/en/sds/B2268_EU_6N.pdf
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
http://chem.ws/dl-1014/exp12-organics.pdf
https://www.benchchem.com/pdf/Determining_the_Solubility_Profile_of_4_Furan_2_yl_aniline_Hydrochloride_A_Technical_Guide.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Solubility_and_Stability_of_4_oxan_2_yl_aniline.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Solubility of 2-Bromo-4-chloroaniline in Organic
Solvents: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265534#2-bromo-4-chloroaniline-solubility-in-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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